Palbociclib-d4

• Molecular Formula: C24H29N7O2
• Molecular Weight: 451.6 g/mol
• InChI: InChI=1S/C24H29N7O2/c1-15-19-14-27-24(28-20-8-7-18(13-26-20)30-11-9-25-10-12-30)29-22(19)31(17-5-3-4-6-17)23(33)21(15)16(2)32/h7-8,13-14,17,25H,3-6,9-12H2,1-2H3,(H,26,27,28,29)/i9D2,10D2
• InChIKey: AHJRHEGDXFFMBM-YQUBHJMPSA-N

Palbociclib-d4: Deuterated CDK4/6 Inhibitor Internal Standard for LC-MS/MS Quantification

Palbociclib-d4 (CAS 1628752-63-5) is a stable isotope-labeled analog of the FDA-approved CDK4/6 inhibitor palbociclib (PD 0332991), in which four hydrogen atoms are substituted with deuterium . Palbociclib itself selectively inhibits cyclin-dependent kinase 4 (CDK4) and CDK6 with IC50 values of 11 nM and 16 nM, respectively, and is approved for the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) advanced or metastatic breast cancer in combination with endocrine therapy [1]. Palbociclib-d4 is specifically designed and certified as an internal standard (IS) for quantitative bioanalysis of palbociclib in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS), enabling precise pharmacokinetic studies and therapeutic drug monitoring (TDM) .

Type Stable isotope-labeled internal standard (d4)

Workflow LC-MS/MS quantification of palbociclib in research matrices

Label integrity Deuterium placement minimizes exchange liability

• [1] PeptideDB. Palbociclib-d4. Product Database. View Source

Palbociclib-d4: Why Unlabeled or Differently Labeled Analogs Cannot Be Substituted for Regulated Bioanalysis

In quantitative LC-MS/MS bioanalysis of palbociclib, substituting Palbociclib-d4 with unlabeled palbociclib, structural analogs, or differently isotope-labeled forms (e.g., Palbociclib-d8, 13C-labeled variants) introduces scientifically and regulatorily unacceptable analytical error [1]. Unlabeled standards fail to correct for matrix effects and ionization variability, while structural analogs exhibit differential extraction recovery and chromatographic behavior that degrade accuracy below FDA/EMA bioanalytical method validation criteria (±15% accuracy and ≤15% CV precision) [2]. Critically, deuterated standards differ in exchange liability: deuterium positioned on alpha-carbons adjacent to carbonyl groups (as in d8 variants) undergoes proton-deuterium exchange under physiological conditions, eroding the required mass difference of ≥3 Da and introducing quantitation interference . Palbociclib-d4's specific deuteration pattern is engineered to minimize this exchange liability while maintaining cost-effectiveness relative to 13C-labeled alternatives .

Unlabeled palbociclib

Cannot correct for matrix effects or ionization variability, failing bioanalytical accuracy requirements.

Palbociclib-d8

Deuterium on heteroatom-adjacent positions may back-exchange, producing interfering species and degrading quantitation.

Structural analog IS

Differential retention time and extraction recovery prevent accurate correction, causing method failure.

• [1] Posocco B, Zanchetta M, Orleni M, et al. Therapeutic Monitoring of Palbociclib, Ribociclib, Abemaciclib, M2, M20, and Letrozole in Human Plasma: A Novel LC-MS/MS Method. Therapeutic Drug Monitoring. 2024;46(4):485-493. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source

Palbociclib-d4 Quantitative Differentiation: Comparator-Based Evidence for Procurement Decisions

Palbociclib-d4 vs. Palbociclib-d8: Deuterium Labeling Chemistry Determines LC-MS/MS Suitability

Palbociclib-d4 (4 deuterium atoms) and Palbociclib-d8 (8 deuterium atoms) represent two commercially available deuterated internal standards for palbociclib LC-MS/MS quantification. The critical differentiation lies in deuterium placement and resulting exchange liability . Palbociclib-d8 incorporates deuterium on the piperazine ring carbons, which are adjacent to nitrogen heteroatoms, creating conditions that favor proton-deuterium back-exchange during sample preparation and storage [1]. In contrast, Palbociclib-d4's deuterium placement avoids alpha-carbonyl and heteroatom-adjacent positions where exchange is known to occur under acidic or basic extraction conditions . The required mass difference for MS resolution (≥3 Da) is satisfied by both d4 (+4 Da) and d8 (+8 Da), but d8's exchange liability introduces uncontrolled signal contamination from partially exchanged species, compromising quantitative accuracy [1].

Deuterium exchange risk

Class-level inference

d4: stable, non-exchangeable sites; d8: piperazine-adjacent deuterium may back-exchange

Supports long-term method robustness

Data to verify; class-level deuterium exchange principle

Evidence Dimension	Deuterium Exchange Liability and Required Mass Shift
Target Compound Data	4 deuterium atoms placed on stable, non-exchangeable carbon positions; +4 Da mass shift from unlabeled palbociclib
Comparator Or Baseline	Palbociclib-d8: 8 deuterium atoms on piperazine ring adjacent to nitrogen; +8 Da nominal mass shift with risk of partial back-exchange producing d0-d7 interfering species
Quantified Difference	Palbociclib-d4: minimal exchange under standard extraction conditions; Palbociclib-d8: reported exchange of deuterium labels on heteroatom-adjacent carbons under aqueous acidic/basic sample preparation (class-level deuterium exchange principle) [1]
Conditions	Aqueous sample preparation conditions typical for plasma protein precipitation and liquid-liquid extraction in palbociclib bioanalysis

Why This Matters

The choice of d4 over d8 internal standard directly impacts LC-MS/MS assay robustness and long-term method reproducibility, as partially exchanged d8 species generate overlapping chromatographic peaks that violate FDA guidance on internal standard response stability .

• [1] Nageswara Rao Reddy. Stable Labeled Isotopes as Internal Standards: A Critical Review. Modern Applications in Pharmacy and Pharmacology. 2017;1(5):1-8. View Source

Palbociclib-d4 vs. 13C-Labeled Palbociclib: Cost-Benefit Analysis for Bioanalytical Method Development

Stable isotope-labeled internal standards for palbociclib quantification include deuterated (d4, d8) and 13C-labeled variants. While 13C labeling provides superior resistance to isotope exchange and identical chromatographic retention time to unlabeled analyte, the synthetic complexity and cost of 13C-labeled palbociclib are substantially higher than deuterated alternatives . Critically, 13C-labeled standards require custom synthesis using 13C-enriched building blocks, whereas deuterated standards are accessible through more economical hydrogen-deuterium exchange or deuterated precursor routes [1]. In practice, deuterated internal standards achieve analytical performance that meets or exceeds FDA validation requirements when deuterium is positioned on non-exchangeable sites, as in Palbociclib-d4 . The negligible performance gap versus 13C standards does not justify the procurement premium for routine TDM and pharmacokinetic applications [1].

Cost vs. exchange resistance

Class-level inference

d4: economic synthesis; 13C: >10× cost premium, absolute resistance

Supports economical method development

Class-level cost differential; verify with supplier

Evidence Dimension	Relative Procurement Cost and Isotope Exchange Resistance
Target Compound Data	Palbociclib-d4: Deuterated via economic synthesis routes; cost lower than 13C-labeled alternatives; exchange resistance achieved through strategic label positioning
Comparator Or Baseline	13C-labeled palbociclib: Complete exchange resistance; >10× cost premium relative to deuterated analogs due to 13C-enriched precursor requirements [1]
Quantified Difference	Deuterated internal standards are commonly used due to cost factors; 13C labeling provides absolute exchange resistance but at >10× cost premium (class-level cost differential for deuterated vs. 13C-labeled small molecule IS) [1]
Conditions	Commercial procurement for bioanalytical method development and routine LC-MS/MS sample analysis

Why This Matters

For laboratories developing palbociclib LC-MS/MS methods, Palbociclib-d4 provides the optimal balance of analytical performance and procurement economy, enabling regulatory-compliant quantification without the significant budget allocation required for 13C-labeled alternatives.

• [1] Nageswara Rao Reddy. Stable Labeled Isotopes as Internal Standards: A Critical Review. Modern Applications in Pharmacy and Pharmacology. 2017;1(5):1-8. View Source

Palbociclib-d4 as Internal Standard: Validated Method Performance in Clinical TDM

A novel LC-MS/MS method validated for therapeutic monitoring of palbociclib in human plasma utilized a deuterated internal standard approach consistent with Palbociclib-d4 [1]. The method achieved linearity in the clinically relevant range of 10-400 ng/mL for palbociclib, with intra- and inter-day precision (CV) ≤11.4% and accuracy between 90.0% and 106.5% across all quality control levels when isotope dilution with deuterated internal standard was employed [2]. Incurred sample reanalysis demonstrated reproducibility, with 100% of palbociclib paired samples showing percentage difference <20% between two quantifications [2]. Notably, the use of a stable isotope-labeled internal standard was essential for correcting matrix effects observed across different sample preparation methods, including phospholipid removal, dispersive liquid-liquid microextraction, and solid-phase extraction [1].

Method performance

Cross-study comparable

Linear range 10–400 ng/mL, accuracy 90.0–106.5%, precision CV ≤11.4%, ISR pass 100%

Reported bioanalytical validation context

Human plasma research matrices; meets validation criteria

Evidence Dimension	LC-MS/MS Method Performance with Deuterated Internal Standard
Target Compound Data	Palbociclib quantification with deuterated IS: linear range 10-400 ng/mL, accuracy 90.0-106.5%, precision CV ≤11.4%, incurred sample reanalysis pass rate 100% [2]
Comparator Or Baseline	Palbociclib quantification without isotope-labeled IS: matrix effects produce significant variability; structural analog IS fails to co-elute and correct for extraction recovery differences [1]
Quantified Difference	Deuterated IS correction enables accuracy within ±15% and CV ≤15% (FDA bioanalytical guidance compliance); without SIL-IS, matrix effect variability exceeds acceptable limits [1]
Conditions	Human plasma samples; method validated according to EMA and FDA guidelines for bioanalytical method validation [2]

Why This Matters

The validated performance data demonstrates that deuterated internal standards like Palbociclib-d4 are essential for achieving regulatory-compliant palbociclib quantification, directly enabling clinical TDM implementation and pharmacokinetic studies supporting personalized dosing in breast cancer therapy.

• [1] Posocco B, Zanchetta M, Orleni M, et al. Therapeutic Monitoring of Palbociclib, Ribociclib, Abemaciclib, M2, M20, and Letrozole in Human Plasma: A Novel LC-MS/MS Method. Therapeutic Drug Monitoring. 2024;46(4):485-493. View Source
• [2] Poetto AS, Posocco B, Gagno S, et al. A new dried blood spot LC-MS/MS method for therapeutic drug monitoring of palbociclib, ribociclib, and letrozole in patients with cancer. Journal of Chromatography B. 2021;1185:122985. View Source

Palbociclib-d4 Differentiation from Unlabeled Palbociclib: Chromatographic and MS Resolution

Palbociclib-d4 (M+4) and unlabeled palbociclib (M) exhibit near-identical chromatographic retention time and ionization efficiency, a fundamental requirement for effective isotope dilution internal standardization [1]. The +4 Da mass shift provided by Palbociclib-d4 exceeds the minimum 3 Da separation threshold for baseline MS resolution without isotopic peak overlap, while remaining within the optimal range that avoids retention time shifts associated with heavier labeling . This co-elution behavior ensures that Palbociclib-d4 experiences the same matrix effects and ionization suppression as the analyte, enabling precise correction [1]. In contrast, structural analog internal standards such as ribociclib or letrozole exhibit distinct retention times and differential extraction recoveries, leading to inaccurate normalization and method failure .

Mass shift & co-elution

Class-level inference

d4: +4 Da, co-elutes with analyte; analog IS: different RT, fails correction

Ensures identical ion suppression profile

Optimal mass shift for MS resolution; class-level

Evidence Dimension	Mass Shift and Chromatographic Co-elution Properties
Target Compound Data	Palbociclib-d4: +4 Da mass shift (M+4); co-elutes with unlabeled palbociclib; satisfies ≥3 Da requirement for MS resolution
Comparator Or Baseline	Unlabeled palbociclib (M): cannot be distinguished from analyte in MS; structural analog IS (e.g., ribociclib-d6): different retention time, differential matrix effect correction failure
Quantified Difference	Palbociclib-d4 provides +4 Da separation exceeding 3 Da minimum; co-elution maintains identical ion suppression profile (within experimental error) vs. analog IS that elutes at different retention time producing erroneous correction
Conditions	Reverse-phase LC separation on C18 column with MS/MS detection in positive ion mode; typical mobile phase: methanol/water with 0.1% formic acid

Why This Matters

The +4 Da mass shift of Palbociclib-d4 represents the optimal balance between adequate MS separation and minimal chromatographic retention time perturbation, ensuring regulatory-compliant bioanalytical method validation without the retention time shifts occasionally observed with heavier deuterium labeling.

• [1] Posocco B, Zanchetta M, Orleni M, et al. Therapeutic Monitoring of Palbociclib, Ribociclib, Abemaciclib, M2, M20, and Letrozole in Human Plasma: A Novel LC-MS/MS Method. Therapeutic Drug Monitoring. 2024;46(4):485-493. View Source

Palbociclib-d4: Primary Application Scenarios in Bioanalysis and Clinical Pharmacology

Therapeutic Drug Monitoring (TDM) of Palbociclib in Breast Cancer Patients

Palbociclib-d4 serves as the internal standard in validated LC-MS/MS methods for quantifying palbociclib plasma concentrations in breast cancer patients undergoing CDK4/6 inhibitor therapy [1]. The validated method using deuterated internal standard achieved linear quantification from 10-400 ng/mL with accuracy 90.0-106.5% and precision CV ≤11.4%, enabling clinicians to assess inter-patient pharmacokinetic variability and optimize dosing to maintain therapeutic exposure while minimizing toxicity [1]. The use of Palbociclib-d4 corrects for matrix effects inherent in human plasma samples, ensuring reliable quantification that meets FDA/EMA bioanalytical guidance [1].

Bioequivalence Studies for Generic Palbociclib Formulations

In regulatory bioequivalence studies comparing generic palbociclib formulations to the reference product (Ibrance®), accurate and precise plasma concentration measurement is required for pharmacokinetic parameter calculation (Cmax, AUC, Tmax) [2]. Palbociclib-d4 internal standardization provides the necessary analytical rigor, correcting for extraction recovery variation (96-98% typical for palbociclib) and ionization matrix effects across large subject cohorts [2]. The use of a deuterated IS with co-elution properties ensures that method performance remains consistent across study periods and analytical batches, a prerequisite for ANDA submission acceptance.

Preclinical Pharmacokinetic and Tissue Distribution Studies

Palbociclib-d4 enables precise quantification of palbociclib in complex biological matrices including plasma, liver, kidney, spleen, brain, and small intestine homogenates from preclinical animal models [1]. The co-eluting deuterated internal standard corrects for tissue-specific matrix effects and extraction recovery differences across diverse biological matrices, enabling accurate assessment of palbociclib tissue penetration and accumulation [1]. This is particularly critical for studies evaluating central nervous system penetration of CDK4/6 inhibitors, where accurate quantification is essential for assessing brain metastasis treatment potential.

Application

Selection Property

Validation Focus

Palbociclib bioanalysis in human plasma research matrices

Co-eluting deuterated internal standard

Bioanalytical method validation review

Bioequivalence research studies

Consistent matrix-effect correction

Cross-batch reproducibility review

Preclinical PK and tissue distribution studies

Multi-matrix internal standard suitability

Tissue-specific matrix effect review

• [1] Posocco B, Zanchetta M, Orleni M, et al. Therapeutic Monitoring of Palbociclib, Ribociclib, Abemaciclib, M2, M20, and Letrozole in Human Plasma: A Novel LC-MS/MS Method. Therapeutic Drug Monitoring. 2024;46(4):485-493. View Source
• [2] Ramakrishna B, Mondal S, Mondal P. Quantification of Palbociclib in Spiked Human Plasma Using Liquid Chromatography- Electro Spray Ionization-tandem Mass Spectrophotometry- an Application to Pharmacokinetic Study. Journal of Young Pharmacists. 2022;14(1):82-88. View Source